Sodium propionate Sodium propionate Sodium propionate is an organic sodium salt comprising equal numbers of sodium and propionate ions. It has a role as an antifungal drug and a food preservative. It contains a propionate.
Sodium Propionate is the sodium salt form of propionic acid, a short chain fatty acid (SCFA) and food additive, with potential gastrointestinal (GI) protective activity. Upon oral administration of sodium propionate, it converts to propionic acid which may protect the GI tract and reduce incidence and severity of GI toxicity from radiation therapy.
Brand Name: Vulcanchem
CAS No.: 137-40-6
VCID: VC21004264
InChI: InChI=1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
SMILES: CCC(=O)[O-].[Na+]
Molecular Formula: C3H5O2Na
CH3CH2COONa
C3H5NaO2
C3H5NaO2
Molecular Weight: 96.06 g/mol

Sodium propionate

CAS No.: 137-40-6

Cat. No.: VC21004264

Molecular Formula: C3H5O2Na
CH3CH2COONa
C3H5NaO2
C3H5NaO2

Molecular Weight: 96.06 g/mol

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Sodium propionate - 137-40-6

Specification

Description Sodium propionate is an organic sodium salt comprising equal numbers of sodium and propionate ions. It has a role as an antifungal drug and a food preservative. It contains a propionate.
Sodium Propionate is the sodium salt form of propionic acid, a short chain fatty acid (SCFA) and food additive, with potential gastrointestinal (GI) protective activity. Upon oral administration of sodium propionate, it converts to propionic acid which may protect the GI tract and reduce incidence and severity of GI toxicity from radiation therapy.
CAS No. 137-40-6
Molecular Formula C3H5O2Na
CH3CH2COONa
C3H5NaO2
C3H5NaO2
Molecular Weight 96.06 g/mol
IUPAC Name sodium;propanoate
Standard InChI InChI=1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
Standard InChI Key JXKPEJDQGNYQSM-UHFFFAOYSA-M
Isomeric SMILES CCC(=O)[O-].[Na+]
SMILES CCC(=O)[O-].[Na+]
Canonical SMILES CCC(=O)[O-].[Na+]
Colorform Transparent crystals, granules
FREE-FLOWING
Colorless, crystalline solid
Flash Point >250 °C o.c.
Melting Point 210 °C

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